Cas no 64172-73-2 (3-Pyridinecarbonylchloride, 4,5-dimethyl-)

• Product Name: 3-Pyridinecarbonylchloride, 4,5-dimethyl-
• CAS No: 64172-73-2
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 500029
• PubChem ID: 45081411
• Update Time: 2025-04-19

3-Pyridinecarbonylchloride, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 4,5-dimethyl-
• 4,5-Dimethylnicotinoylchloride
• 3-Pyridinecarbonyl chloride, 4,5-dimethyl- (9CI)
• 4,5-dimethylpyridine-3-carbonyl chloride
• 64172-73-2
• DTXSID80664583
• SCHEMBL11682171

• Inchi： 1S/C8H8ClNO/c1-5-3-10-4-7(6(5)2)8(9)11/h3-4H,1-2H3
• InChI Key： TWUARRZDMRKXDY-UHFFFAOYSA-N
• SMILES： ClC(C1=CN=CC(C)=C1C)=O

Computed Properties

• Exact Mass: 169.02954
• Monoisotopic Mass: 169.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives